Cas no 5235-22-3 (Alaninamide,N-carboxy-D-tryptophyl-D-methionyl-D-aspartylphenyl-, N-tert-butyl ester, D-(7CI,8CI))
5235-22-3 structure
Product Name:Alaninamide,N-carboxy-D-tryptophyl-D-methionyl-D-aspartylphenyl-, N-tert-butyl ester, D-(7CI,8CI)
CAS No:5235-22-3
MF:C20H28O6
MW:364.432726860046
CID:384943
PubChem ID:433436
Update Time:2025-04-19
Alaninamide,N-carboxy-D-tryptophyl-D-methionyl-D-aspartylphenyl-, N-tert-butyl ester, D-(7CI,8CI) Chemical and Physical Properties
Names and Identifiers
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- Alaninamide,N-carboxy-D-tryptophyl-D-methionyl-D-aspartylphenyl-, N-tert-butyl ester, D-(7CI,8CI)
- (6,9-dihydroxy-6,10-dimethyl-3-methylidene-2-oxo-4,5,7,8,9,11a-hexahydro-3aH-cyclodeca[b]furan-4-yl) 2-methylbut-2-enoate
- DTXSID60966734
- 6,9-Dihydroxy-6,10-dimethyl-3-methylidene-2-oxo-2,3,3a,4,5,6,7,8,9,11a-decahydrocyclodeca[b]furan-4-yl 2-methylbut-2-enoate
- 5235-22-3
-
- Inchi: 1S/C20H28O6/c1-6-11(2)18(22)26-16-10-20(5,24)8-7-14(21)12(3)9-15-17(16)13(4)19(23)25-15/h6,9,14-17,21,24H,4,7-8,10H2,1-3,5H3
- InChI Key: ATUPZONNYSDDBY-UHFFFAOYSA-N
- SMILES: O1C(C(=C)C2C1C=C(C)C(CCC(C)(CC2OC(C(=CC)C)=O)O)O)=O
Computed Properties
- Exact Mass: 364.18864
- Monoisotopic Mass: 364.189
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 661
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 1.9
- Topological Polar Surface Area: 93.1Ų
Experimental Properties
- Density: 1.305±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 548.5°Cat760mmHg
- Flash Point: 190.2°C
- Refractive Index: 1.543
- Solubility: Insuluble (3.8E-3 g/L) (25 ºC),
- PSA: 93.06
Alaninamide,N-carboxy-D-tryptophyl-D-methionyl-D-aspartylphenyl-, N-tert-butyl ester, D-(7CI,8CI) Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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